Cas no 2138205-16-8 (2-methyl-octahydroindolizine-7-carboxylic acid)

• Product Name: 2-methyl-octahydroindolizine-7-carboxylic acid
• CAS No: 2138205-16-8
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5937029
• PubChem ID: 165472494
• Update Time: 2025-05-20

2-methyl-octahydroindolizine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-octahydroindolizine-7-carboxylic acid
• EN300-1117843
• 2138205-16-8

• Inchi： 1S/C10H17NO2/c1-7-4-9-5-8(10(12)13)2-3-11(9)6-7/h7-9H,2-6H2,1H3,(H,12,13)
• InChI Key： QTNBPYIDOKPVKU-UHFFFAOYSA-N
• SMILES： OC(C1CCN2CC(C)CC2C1)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-methyl-octahydroindolizine-7-carboxylic acid

Comprehensive Analysis of 2-Methyl-Octahydroindolizine-7-Carboxylic Acid (CAS No. 2138205-16-8): Properties, Applications, and Industry Insights

The compound 2-methyl-octahydroindolizine-7-carboxylic acid (CAS No. 2138205-16-8) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. With its indolizine core and carboxylic acid functional group, this compound serves as a versatile building block for drug discovery and material science applications. In this in-depth exploration, we examine its molecular characteristics, synthesis pathways, and emerging applications while addressing trending topics like green chemistry and AI-driven drug design.

Chemically classified as a saturated indolizine derivative, this compound features a methyl group at the 2-position and a carboxylic acid moiety at the 7-position. The octahydroindolizine scaffold contributes to its conformational rigidity, making it particularly valuable for structure-activity relationship (SAR) studies in medicinal chemistry. Researchers are increasingly interested in its potential as a chiral intermediate for asymmetric synthesis, especially in light of recent advances in enantioselective catalysis.

Recent literature highlights the compound's relevance in developing neuromodulators and enzyme inhibitors, aligning with growing interest in central nervous system (CNS) therapeutics. Its structural similarity to natural alkaloids has prompted investigations into bioactive derivatives, particularly for targets like ion channels and G-protein coupled receptors (GPCRs). These applications resonate with current industry focus on precision medicine and personalized therapeutics.

From a synthetic perspective, modern approaches to 2-methyl-octahydroindolizine-7-carboxylic acid emphasize atom-economical methods and microwave-assisted synthesis – techniques frequently searched by chemists optimizing process efficiency. The compound's logP value and hydrogen bond donor/acceptor count make it a subject of interest in computational chemistry circles, where researchers utilize molecular docking simulations to predict its interactions with biological targets.

Quality control of CAS No. 2138205-16-8 typically involves advanced analytical techniques such as HPLC-MS and chiral chromatography, reflecting the pharmaceutical industry's emphasis on impurity profiling. Stability studies under various pH conditions and temperature ranges are crucial given its carboxylic acid functionality, addressing common formulation challenges discussed in drug delivery forums.

The compound's crystalline properties and solubility characteristics have become particularly relevant with the rise of cocrystal engineering strategies to improve bioavailability of poorly soluble drugs. This connects to widespread searches about formulation optimization techniques in pharmaceutical development.

Environmental considerations regarding 2-methyl-octahydroindolizine-7-carboxylic acid synthesis align with the green chemistry movement, with researchers exploring biocatalytic routes and recyclable catalysts. These approaches answer growing concerns about sustainable manufacturing in the chemical industry, a topic generating substantial online engagement.

In the context of intellectual property landscapes, patents involving this compound frequently appear in prodrug development and targeted delivery systems, reflecting its commercial potential. The scientific community continues to investigate its metabolic stability and toxicity profiles, addressing essential ADME/Tox parameters crucial for lead optimization.

Future research directions may explore its incorporation into macrocyclic compounds or peptide conjugates, areas experiencing rapid growth due to advances in bioconjugation techniques. The compound's versatility ensures its continued relevance as pharmaceutical research shifts toward multitarget therapeutics and polypharmacology approaches.

For researchers sourcing CAS No. 2138205-16-8, proper storage conditions (typically under inert atmosphere at low temperatures) and handling protocols are essential considerations. These practical aspects frequently appear in laboratory safety discussions and chemical procurement queries.